Cas no 843652-50-6 (2H-Chromene-5-carboxylic acid)

• Product Name: 2H-Chromene-5-carboxylic acid
• CAS No: 843652-50-6
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD18157619
• CID: 1823226
• PubChem ID: 25140790
• Update Time: 2025-04-21

2H-Chromene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-5-carboxylic acid
• 2H-chromene-5-carboxylic acid
• DB-347075
• QMVZMKJWEQFJDP-UHFFFAOYSA-N
• 843652-50-6
• SCHEMBL1338706
• 2H-Chromene-5-carboxylic acid

• MDL： MFCD18157619
• Inchi： 1S/C10H8O3/c11-10(12)8-3-1-5-9-7(8)4-2-6-13-9/h1-5H,6H2,(H,11,12)
• InChI Key： QMVZMKJWEQFJDP-UHFFFAOYSA-N
• SMILES： O1CC=CC2C(C(=O)O)=CC=CC1=2

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 354.3±42.0 °C at 760 mmHg
• Flash Point: 147.5±21.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2H-Chromene-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans